Cas no 156205-79-7 (1,7,8-Indolizinetriol,octahydro-6-[(1-methylpropyl)amino]-)

1,7,8-Indolizinetriol,octahydro-6-[(1-methylpropyl)amino]- structure
156205-79-7 structure
Product Name:1,7,8-Indolizinetriol,octahydro-6-[(1-methylpropyl)amino]-
CAS No:156205-79-7
MF:C12H24N2O3
MW:244.330563545227
CID:107346
PubChem ID:53447150
Update Time:2025-04-18

1,7,8-Indolizinetriol,octahydro-6-[(1-methylpropyl)amino]- Chemical and Physical Properties

Names and Identifiers

    • 1,7,8-Indolizinetriol,octahydro-6-[(1-methylpropyl)amino]-
    • 6-(butan-2-ylamino)-1,2,3,5,6,7,8,8a-octahydroindolizine-1,7,8-triol
    • 1,7,8-Indolizinetriol, octahydro-6-(1-methylpropyl)amino-
    • 6-[(Butan-2-yl)amino]octahydroindolizine-1,7,8-triol
    • 156205-79-7
    • DTXSID40703407
    • Inchi: 1S/C12H24N2O3/c1-3-7(2)13-8-6-14-5-4-9(15)10(14)12(17)11(8)16/h7-13,15-17H,3-6H2,1-2H3
    • InChI Key: RUZODLPHOGMTHB-UHFFFAOYSA-N
    • SMILES: OC1C(C(CN2CCC(C21)O)NC(C)CC)O

Computed Properties

  • Exact Mass: 244.17882
  • Monoisotopic Mass: 244.179
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 264
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 6
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 76A^2
  • XLogP3: -0.7

Experimental Properties

  • PSA: 75.96
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